N-(2-ethoxybenzyl)-2-(2-thienyl)acetamide

• IUPAC Name: N-[(2-ethoxyphenyl)methyl]-2-thiophen-2-ylacetamide
• InChI: InChI=1S/C15H17NO2S/c1-2-18-14-8-4-3-6-12(14)11-16-15(17)10-13-7-5-9-19-13/h3-9H,2,10-11H2,1H3,(H,16,17)
• InChI Key: LHFQRFKGUNIRKC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1CNC(=O)CC2=CC=CS2
• Molecular Formula: C15H17NO2S
• Molecular Weight: 275.4 g/mol

Description

N-(2-ethoxybenzyl)-2-(2-thienyl)acetamide is a useful research compound. Its molecular formula is C15H17NO2S and its molecular weight is 275.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 275.09799996 g/mol and the complexity rating of the compound is 285. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Application in Pharmaceutical Products

Compounds with acetamide moieties, similar to N-(2-ethoxybenzyl)-2-(2-thienyl)acetamide, are widely researched for their presence in natural and pharmaceutical products. For instance, new reagents like p-methoxybenzyl N-acetylcarbamate potassium salt have been reported for their utility in synthesizing N-alkylacetamides, which are significant in the development of pharmaceuticals due to their stability and reactivity with various alkyl halides and sulfonates, leading to good yields of substituted products (Sakai et al., 2022).

Chemoselective Acetylation in Drug Synthesis

The chemoselective acetylation of amino groups, as studied in the synthesis of N-(2-hydroxyphenyl)acetamide, an intermediate for antimalarial drugs, showcases the importance of such chemical reactions in drug development. This research highlights the optimized use of various acyl donors and conditions to achieve high selectivity and yield, demonstrating the chemical's role in synthesizing compounds with potential medicinal applications (Magadum & Yadav, 2018).

Role in Antioxidant Activity

Research on coordination complexes constructed from pyrazole-acetamide derivatives, including antioxidant activity studies, indicates the potential of similar acetamide compounds in therapeutic contexts. These studies involve the synthesis and characterization of novel compounds and their evaluation for biological activities, such as antioxidant effects, which could be relevant for the development of new drugs or materials with health benefits (Chkirate et al., 2019).

Discovery of Bioactive Metabolites

The isolation of bioactive metabolites from marine actinobacteria, including compounds structurally related to acetamides, emphasizes the chemical's significance in discovering new bioactive substances. Such research underlines the potential of acetamide derivatives in contributing to the development of new therapeutic agents or materials with biological activity (Sobolevskaya et al., 2007).